Cas no 1086385-83-2 (5-(4-fluorophenyl)-1,2,4-thiadiazol-3-amine)

5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine is a fluorinated heterocyclic compound featuring a 1,2,4-thiadiazole core substituted with an amine group at the 3-position and a 4-fluorophenyl moiety at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The fluorine substitution enhances metabolic stability and bioavailability, while the thiadiazole scaffold contributes to diverse reactivity. Its well-defined synthetic route allows for high purity and scalability, supporting applications in the development of pharmaceuticals, particularly as a building block for kinase inhibitors or antimicrobial agents. The compound’s stability under standard conditions ensures reliable handling and storage.
5-(4-fluorophenyl)-1,2,4-thiadiazol-3-amine structure
1086385-83-2 structure
Product Name:5-(4-fluorophenyl)-1,2,4-thiadiazol-3-amine
CAS No:1086385-83-2
MF:C8H6FN3S
MW:195.216742992401
CID:1185945
PubChem ID:46741382
Update Time:2025-06-11

5-(4-fluorophenyl)-1,2,4-thiadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(4-fluorophenyl)-1,2,4-thiadiazol-3-amine
    • 3-Amino-5-(4-fluorophenyl)-1,2,4-thiadiazole
    • F9995-0970
    • EN300-696338
    • 1086385-83-2
    • AKOS013869942
    • MDL: MFCD11655561
    • Inchi: 1S/C8H6FN3S/c9-6-3-1-5(2-4-6)7-11-8(10)12-13-7/h1-4H,(H2,10,12)
    • InChI Key: MMIMNOLKKPZKTQ-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC(=CC=2)F)=NC(N)=N1

Computed Properties

  • Exact Mass: 195.02664654g/mol
  • Monoisotopic Mass: 195.02664654g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 80Ų

5-(4-fluorophenyl)-1,2,4-thiadiazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB348287-1 g
3-Amino-5-(4-fluorophenyl)-1,2,4-thiadiazole; .
1086385-83-2
1g
€196.00 2022-06-10
Chemenu
CM532145-100mg
5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine
1086385-83-2 97%
100mg
$176 2023-11-25
Chemenu
CM532145-250mg
5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine
1086385-83-2 97%
250mg
$244 2023-11-25
Chemenu
CM532145-1g
5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine
1086385-83-2 97%
1g
$587 2023-11-25
TRC
B435678-25mg
5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine
1086385-83-2
25mg
$ 50.00 2022-06-07
TRC
B435678-50mg
5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine
1086385-83-2
50mg
$ 70.00 2022-06-07
TRC
B435678-250mg
5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine
1086385-83-2
250mg
$ 295.00 2022-06-07
Enamine
EN300-696338-0.05g
5-(4-fluorophenyl)-1,2,4-thiadiazol-3-amine
1086385-83-2 95.0%
0.05g
$131.0 2025-03-12
Enamine
EN300-696338-0.1g
5-(4-fluorophenyl)-1,2,4-thiadiazol-3-amine
1086385-83-2 95.0%
0.1g
$138.0 2025-03-12
Enamine
EN300-696338-0.25g
5-(4-fluorophenyl)-1,2,4-thiadiazol-3-amine
1086385-83-2 95.0%
0.25g
$143.0 2025-03-12

Additional information on 5-(4-fluorophenyl)-1,2,4-thiadiazol-3-amine

Introduction to 5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine (CAS No. 1086385-83-2)

5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine (CAS No. 1086385-83-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development.

The structure of 5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine consists of a thiadiazole ring substituted with a 4-fluorophenyl group and an amino group. The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. The introduction of the fluorine atom at the para position of the phenyl ring significantly influences the electronic properties of the molecule, enhancing its reactivity and biological activity.

Recent studies have highlighted the potential of 5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell wall synthesis and membrane integrity.

In addition to its antifungal properties, 5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine has shown promising results in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound has selective cytotoxicity against several human cancer cell lines, particularly those derived from breast and lung cancers. The mechanism underlying its anticancer activity is thought to involve induction of apoptosis and inhibition of angiogenesis.

The pharmacokinetic properties of 5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's lipophilicity and metabolic stability contribute to its favorable pharmacokinetic properties.

Toxicity studies have indicated that 5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine has low toxicity in animal models. Acute toxicity tests in rodents did not reveal any significant adverse effects at doses up to 1000 mg/kg. Chronic toxicity studies are ongoing to evaluate long-term safety and potential side effects.

The synthetic route for preparing 5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine involves several steps. Typically, the synthesis begins with the reaction of 4-fluoroaniline with thiosemicarbazide to form the corresponding thiosemicarbazone. This intermediate is then cyclized under acidic conditions to yield the desired thiadiazole derivative. The final step involves deprotection or functionalization to obtain the target compound.

In conclusion, 5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine (CAS No. 1086385-83-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for further development as a therapeutic agent against fungal infections and cancer. Ongoing research continues to explore its full potential and optimize its properties for clinical applications.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.